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Cat. No.: B187321
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical compound 3-[(2,6-
Dimethylphenoxy)methyl]-4-methoxybenzaldehyde, including its proposed synthesis,
physicochemical properties, and potential applications. As this compound is not readily
commercially available, this guide focuses on a plausible synthetic route and the
characterization of the final product.

Chemical Identity and Properties

While a specific CAS number for 3-[(2,6-Dimethylphenoxy)methyl]-4-methoxybenzaldehyde
has not been assigned in major chemical databases, its properties can be predicted based on
its constituent functional groups and structural analogues.

Table 1: Predicted Physicochemical Properties
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Property Value Source

Molecular Formula C17H1803 Calculated

Molecular Weight 270.32 g/mol Calculated

Appearance Likely a white to off-white solid  Analogy to similar compounds
Based on analogues like 3-

] ] ) Benzyloxy-4-

Melting Point Estimated 60-70 °C
methoxybenzaldehyde (61-64
°C)[1]

Boiling Point > 300 °C (decomposes) Estimated

Soluble in common organic
- General knowledge of ether
Solubility solvents (e.g., DCM, EtOAc,

THF); Insoluble in water

and aldehyde compounds

Proposed Synthesis

The most direct and feasible synthetic route to 3-[(2,6-Dimethylphenoxy)methyl]-4-

methoxybenzaldehyde is a two-step process starting from 4-methoxybenzaldehyde (p-

anisaldehyde). The proposed synthetic pathway is outlined below.

Diagram 1: Proposed Synthesis of 3-[(2,6-Dimethylphenoxy)methyl]-4-

methoxybenzaldehyde
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Dissolve 2,6-Dimethylphenol
in a suitable solvent (e.g., DMF)

Add a base (e.g., K2CO3)
to form the phenoxide

Heat the mixture
(e.g., 60-70 °C)

Add 3-Chloromethyl-4-methoxybenzaldehyde
dropwise

Monitor reaction progress by TLC

Work-up: Add water and extract
with an organic solvent (e.g., EtOAc)

Purify by column chromatography

Characterize the final product
(NMR, IR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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